Cas no 49739-04-0 (Pyrido[2,3-d]pyrimidin-4(3H)-one, 2-amino-6-methyl-)
![Pyrido[2,3-d]pyrimidin-4(3H)-one, 2-amino-6-methyl- structure](https://www.kuujia.com/scimg/cas/49739-04-0x500.png)
49739-04-0 structure
Product name:Pyrido[2,3-d]pyrimidin-4(3H)-one, 2-amino-6-methyl-
Pyrido[2,3-d]pyrimidin-4(3H)-one, 2-amino-6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Pyrido[2,3-d]pyrimidin-4(3H)-one, 2-amino-6-methyl-
- 2-amino-6-methyl-1H-pyrido[2,3-d]pyrimidin-4-one
- 2-amino-6-methyl-3H-pyrido[2,3-d]pyrimidin-4-one
- 2-amino-6-methylpyrido[2,3-d]pyrimidin-4(1h)-one
- AC1L6DG5
- AC1Q6IB6
- AG-K-88550
- AR-1D8630
- CTK1D8890
- NSC153334
- Pyrido[2,3-d]pyrimidine-4(3H)-one, 2-amino-6-methyl-
- 49739-04-0
- SCHEMBL17959867
- JEXWSTFWNVLWCG-UHFFFAOYSA-N
- NSC-153334
- SCHEMBL10813052
- 2-Amino-6-methylpyrido[2,3-d]pyrimidin-4(3H)-one #
- DTXSID40302752
-
- Inchi: InChI=1S/C8H8N4O/c1-4-2-5-6(10-3-4)11-8(9)12-7(5)13/h2-3H,1H3,(H3,9,10,11,12,13)
- InChI Key: JEXWSTFWNVLWCG-UHFFFAOYSA-N
- SMILES: NC1=NC2N=CC(C)=CC=2C(=O)N1
Computed Properties
- Exact Mass: 176.06994
- Monoisotopic Mass: 176.06981089g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 80.4Ų
Experimental Properties
- PSA: 80.37
- LogP: 0.78990
Pyrido[2,3-d]pyrimidin-4(3H)-one, 2-amino-6-methyl- Related Literature
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R. Ghoreishi,G. J. Suppes RSC Adv., 2015,5, 68361-68368
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Shigeto Fukushima,Michiaki Kumagai,Aki Inoue,Peng Mi,Kazuko Toh,Yuji Morimoto,Nobuhiro Nishiyama Biomater. Sci., 2016,4, 826-838
-
Liuyang Zhang,Xianqiao Wang Phys. Chem. Chem. Phys., 2014,16, 2981-2988
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Katharina Franziska Pirker Food Funct., 2010,1, 262-268
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